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Compound of Interest

Compound Name: 0SS 128167

Cat. No.: B15608599

Technical Support Center: OSS_128167

This technical support center provides researchers, scientists, and drug development
professionals with guidance on the stability and proper storage of OSS_128167 in solution.

Frequently Asked Questions (FAQs)

Q1: How should I store the solid (powder) form of OSS_128167?

For long-term storage, the solid form of OSS_128167 should be stored at -20°C.[1][2][3][4][5]
Under these conditions, the compound is stable for at least two to three years.[1][2][3][4][5]

Q2: What are the recommended solvents for dissolving OSS_128167?

OSS_128167 is readily soluble in dimethyl sulfoxide (DMSO).[1][2][4][5][6][7][8] It alsOo shows
solubility in N,N-Dimethylformamide (DMF).[5] There are conflicting reports regarding its
solubility in ethanol.[1][2][4][6][7] The compound is generally considered insoluble or only
slightly soluble in water and ethanol.[4][6][7] For aqueous buffers, it is recommended to first
dissolve the compound in DMSO and then dilute it with the aqueous buffer.[1][2]

Q3: How do | prepare a stock solution of OSS_1281677?

To prepare a stock solution, it is recommended to dissolve OSS_128167 in fresh, anhydrous
DMSO.[4][8] Sonication or gentle heating can aid in dissolution.[6][8] Due to the hygroscopic
nature of DMSO, which can affect solubility, using a newly opened bottle is advised.[4][8]
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Q4: What are the recommended storage conditions for OSS_128167 stock solutions?

For optimal stability, stock solutions of OSS_128167 in DMSO should be aliquoted to avoid
repeated freeze-thaw cycles and stored at -80°C.[3][4][6] Under these conditions, the solution
is expected to be stable for up to one year.[4][6] For shorter-term storage, -20°C is also
acceptable for up to one month.[1][2][7] Some sources suggest a shorter stability of two weeks
at -20°C.[3]

Troubleshooting Guide

Issue: | am having trouble dissolving OSS_128167.

e Solution 1: Use the correct solvent. DMSO is the most recommended solvent.[1][2][4][5][6][7]
[8]

e Solution 2: Use fresh solvent. DMSO is hygroscopic, meaning it absorbs moisture from the
air, which can reduce the solubility of compounds. Always use fresh, anhydrous DMSO.[4][8]

e Solution 3: Apply gentle energy. Sonication or gentle warming can help to dissolve the
compound completely.[6][8]

Issue: My OSS_128167 solution appears cloudy or has precipitated after dilution in an aqueous
buffer.

o Cause: OSS_128167 has low solubility in aqueous solutions.[4][6][7] When a concentrated
DMSO stock is diluted into a buffer, the compound can precipitate out.

» Solution 1: Lower the final concentration. Try diluting your stock solution to a lower final
concentration in the aqueous buffer.

» Solution 2: Adjust the solvent composition. For some in vivo applications, specific
formulations using co-solvents like PEG300 and surfactants like Tween 80 are used to
maintain solubility.[7][8] A similar approach might be adaptable for in vitro experiments, but
vehicle controls are crucial.

Data Summary
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Storage Conditions

Storage Duration of L
Form o Citations
Temperature Stability
Powder (Solid) -20°C > 2-3 years [L112][31[41[5]
In Solvent (DMSO) -80°C 3 months - 1 year [31[41[6]
-20°C 2 weeks - 1 month [L1[21131[7]
Solvent Concentration Notes Citations

Sonication or heating

may be needed. Use

DMSO 25 - 100 mg/mL of fresh, anhydrous (1121411718l
DMSO is
recommended.

DMF 30 mg/mL [5]

Conflicting reports
Ethanol 25 mg/mL exist; some sources [L112][41161[7]

state it is insoluble.

Insoluble or slightly
Water <1 mg/mL [4161[7]
soluble.

DMSO:PBS (pH 7.2)

17) 0.12 mg/mL [5]

Experimental Protocols & Visualizations
Protocol: Preparation of a 10 mM DMSO Stock Solution
of OSS_ 128167

o Calculate the required mass: The molecular weight of OSS_128167 is 366.32 g/mol . To
prepare 1 mL of a 10 mM stock solution, you will need 3.66 mg of the compound.
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e Weigh the compound: Accurately weigh 3.66 mg of OSS_128167 powder.
e Dissolve in DMSO: Add 1 mL of fresh, anhydrous DMSO to the powder.

 Aid dissolution (if necessary): Vortex the solution thoroughly. If the compound does not fully
dissolve, sonicate the vial for a few minutes or warm it gently in a water bath.

» Store properly: Aliquot the stock solution into smaller volumes to avoid multiple freeze-thaw
cycles and store at -80°C for long-term storage or -20°C for short-term use.

Diagram: Recommended Workflow for OSS_128167
Handling and Storage
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Caption: Workflow for preparing and storing OSS_128167 solutions.
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Diagram: OSS_128167 as a SIRT6 Inhibitor in a
Signaling Context

0OSS_128167 is known to be an inhibitor of SIRT6, which can impact various downstream
cellular processes.[6][8][9] One key function of SIRT6 is the deacetylation of histone H3 at
lysine 9 (H3K9ac), which plays a role in gene regulation. By inhibiting SIRT6, OSS_128167

leads to an increase in H3K9ac levels.

0SS_128167
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Histone H3 Lysine 9
Acetylation (H3K9ac)

Altered Gene
Expression
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Caption: OSS_128167 inhibits SIRT6, leading to increased H3K9ac.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Stability of OSS_ 128167 in solution and proper storage
conditions.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15608599+#stability-of-0ss-128167-in-solution-and-
proper-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://tribioscience.com/product/life-sciences/biochemical-inhibitors/oss-128167-sirt6-inhibitor-tbi5197/
https://tribioscience.com/wp-content/uploads/2024/08/TBI5197_OSS-128167_datasheet.pdf
https://www.medkoo.com/uploads/product/OSS-128167/product_insert/ProductData-OSS128167.pdf
https://www.selleckchem.com/products/oss-128167.html
https://www.caymanchem.com/product/29052/oss-128167
https://www.targetmol.com/compound/oss_128167
https://www.adooq.com/oss-128167.html
https://www.medchemexpress.com/SIRT6-IN-1.html
https://pubmed.ncbi.nlm.nih.gov/31708789/
https://pubmed.ncbi.nlm.nih.gov/31708789/
https://pubmed.ncbi.nlm.nih.gov/31708789/
https://www.benchchem.com/product/b15608599#stability-of-oss-128167-in-solution-and-proper-storage-conditions
https://www.benchchem.com/product/b15608599#stability-of-oss-128167-in-solution-and-proper-storage-conditions
https://www.benchchem.com/product/b15608599#stability-of-oss-128167-in-solution-and-proper-storage-conditions
https://www.benchchem.com/product/b15608599#stability-of-oss-128167-in-solution-and-proper-storage-conditions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15608599?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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